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Compound of Interest

Compound Name: GSK3987

Cat. No.: B1672386

Technical Support Center: GSK3987

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals using GSK3987. The
information is presented in a question-and-answer format to directly address specific issues
that may be encountered during experiments.

Frequently Asked Questions (FAQS)

Q1: What is the mechanism of action for GSK3987?

GSK3987 is a potent and specific pan-agonist of Liver X Receptors alpha (LXRa) and beta
(LXRp).[1][2] It activates these nuclear receptors, leading to the recruitment of coactivators and
subsequent regulation of target gene expression.[3][4] Key downstream effects include the
increased expression of ABCA1 and SREBP-1c, which play roles in cholesterol efflux and
triglyceride accumulation, respectively.[1]

Q2: What are the recommended storage conditions for GSK3987?

For long-term storage, GSK3987 powder should be stored at -20°C for up to 3 years. Stock
solutions in a solvent like DMSO can be stored at -80°C for up to one year, though some
suppliers recommend 6 months. To avoid repeated freeze-thaw cycles, it is best to aliquot stock
solutions. For short-term storage, a stock solution at -20°C is viable for about one month.

Q3: What is the solubility of GSK3987 in common solvents?
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GSK3987 is soluble in DMSO, with concentrations ranging from 50 mg/mL to 100 mg/mL
reported. It is important to use fresh, anhydrous DMSO as the compound's solubility can be
reduced in the presence of moisture. Sonication may be required to fully dissolve the
compound. GSK3987 is also soluble in ethanol to a lesser extent (e.g., 6 mg/mL) and is
considered insoluble in water.

Quantitative Data Summary

Table 1: In Vitro Activity of GSK3987

Target Assay EC50 (nM) Reference
Coactivator

LXRa-SRC1 ] 50
Recruitment
Coactivator

LXRB-SRC1 40

Recruitment

ABCA1 Expression Cell-based Assay 80

Table 2: Solubility and Storage of GSK3987

Parameter Details Reference
Solubility

DMSO 50-100 mg/mL

Ethanol ~6 mg/mL

Water Insoluble

Storage

Powder -20°C for up to 3 years

Stock Solution (DMSO) -80°C for 6-12 months

-20°C for 1 month
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Signaling Pathway Diagram
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GSK3987 Mechanism of Action
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Troubleshooting Lot-to-Lot Variability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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